Cas no 1346691-57-3 (5-(3-Cyanophenyl)nicotinonitrile)

5-(3-Cyanophenyl)nicotinonitrile is a versatile heterocyclic compound featuring both cyano and phenyl substituents, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its dual nitrile groups enhance reactivity, facilitating further functionalization for the development of complex molecular architectures. The compound's rigid aromatic structure contributes to stability, while its electron-withdrawing properties make it suitable for applications in materials science and medicinal chemistry. Its high purity and well-defined structure ensure reproducibility in synthetic pathways, supporting its use in the design of biologically active compounds and advanced materials. This compound is particularly useful in cross-coupling reactions and as a precursor for agrochemicals or pharmaceuticals.

5-(3-Cyanophenyl)nicotinonitrile structure

1346691-57-3 structure

Product Name:5-(3-Cyanophenyl)nicotinonitrile

CAS No:1346691-57-3

MF:C₁₃H₇N₃

MW:205.214781999588

CID:1033648

PubChem ID:71303500

Update Time:2025-11-02

5-(3-Cyanophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 5-(3-Cyanophenyl)nicotinonitrile
- 5-(3-cyanophenyl)pyridine-3-carbonitrile
- DTXSID60744973
- 1346691-57-3
- Inchi： 1S/C13H7N3/c14-6-10-2-1-3-12(4-10)13-5-11(7-15)8-16-9-13/h1-5,8-9H
- InChI Key： AMOOZAVLEIJTDL-UHFFFAOYSA-N
- SMILES： N1C=C(C#N)C=C(C=1)C1C=CC=C(C#N)C=1

Computed Properties

Exact Mass: 205.063997236g/mol
Monoisotopic Mass: 205.063997236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 60.5Å²

5-(3-Cyanophenyl)nicotinonitrile Pricemore >>

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Chemenu	CM177766-1g	5-(3-cyanophenyl)nicotinonitrile	1346691-57-3	95%	1g	$729	2021-08-05
Chemenu	CM177766-1g	5-(3-cyanophenyl)nicotinonitrile	1346691-57-3	95%	1g	$729	2022-06-13
Alichem	A019114104-1g	5-(3-Cyanophenyl)nicotinonitrile	1346691-57-3	95%	1g	653.12 USD	2021-05-31